N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzenesulfonamide

• IUPAC Name: N-[2-[4-(2-methylpyrazol-3-yl)phenyl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C18H19N3O2S/c1-21-18(12-13-19-21)16-9-7-15(8-10-16)11-14-20-24(22,23)17-5-3-2-4-6-17/h2-10,12-13,20H,11,14H2,1H3
• InChI Key: YMMJPZYAZIOEJB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CC=C(C=C2)CCNS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol
• CAS No.: 2640822-58-6

Description

“N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzenesulfonamide” is a chemical compound that contains a pyrazole ring. Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms.

Molecular Structure Analysis

The molecular structure of pyrazole-based compounds is characterized by a 5-membered ring structure made up of two nitrogen atoms in the neighboring position and three carbon atoms. Specific structural details for “this compound” were not found in the available resources.

Chemical Reactions Analysis

Pyrazoles are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. Specific chemical reactions involving “this compound” were not found in the available resources.

Scientific Research Applications

N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzenesulfonamide has a wide range of scientific research applications, including its use as an enzyme inhibitor, a ligand for proteins, and a drug delivery system. It has been used in studies of protein-protein interactions, enzyme kinetics, and drug delivery. It has also been used in studies of the structure and function of proteins, and in studies of the effects of drugs on biological systems.

Mechanism of Action

Target of Action

Similar compounds with a pyrazole core have been reported to show a broad range of biological activities . These activities suggest that the compound may interact with multiple targets, depending on the specific functional groups attached to the pyrazole core.

Mode of Action

It’s known that pyrazole derivatives can interact with their targets through various mechanisms, such as hydrogen bonding . The specific interactions would depend on the nature of the target and the functional groups present in the compound.

Biochemical Pathways

Similar compounds with a pyrazole core have been reported to show a broad range of biological activities , suggesting that they may affect multiple biochemical pathways.

Pharmacokinetics

For instance, the presence of a pyrazole core could potentially influence the compound’s solubility, absorption, and metabolic stability .

Result of Action

Similar compounds with a pyrazole core have been reported to show a broad range of biological activities , suggesting that they may have diverse molecular and cellular effects.

Action Environment

It’s known that factors such as ph, temperature, and the presence of other molecules can influence the action of a compound .

Advantages and Limitations for Lab Experiments

N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzenesulfonamide has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that it is a relatively stable compound, which makes it easy to use in experiments. It also has a low toxicity, which makes it safe to use in experiments. However, one of the main limitations is that it is not very soluble in water, which can make it difficult to use in experiments.

Future Directions

There are a number of potential future directions for research involving N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzenesulfonamide. One potential direction is to further explore its use as an enzyme inhibitor and a ligand for proteins. Another potential direction is to explore its potential use as a drug delivery system. Finally, it could also be explored as a potential therapeutic agent, as it has been found to have a wide range of biochemical and physiological effects.

Synthesis Methods

N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzenesulfonamide is synthesized using a two-step process involving the reaction of 4-methyl-1H-pyrazole-5-carboxylic acid and p-nitrobenzenesulfonyl chloride. The first step is the reaction of the 4-methyl-1H-pyrazole-5-carboxylic acid with sodium hydroxide, which results in the formation of 4-methyl-1H-pyrazole-5-carboxylate. The second step involves the reaction of the 4-methyl-1H-pyrazole-5-carboxylate with p-nitrobenzenesulfonyl chloride, which results in the formation of this compound.